Cas no 25629-58-7 (5-Chloroisothiazol-3-ol)

5-Chloroisothiazol-3-ol structure
5-Chloroisothiazol-3-ol structure
Product Name:5-Chloroisothiazol-3-ol
CAS No:25629-58-7
MF:C3H2ClNOS
MW:135.572078227997
MDL:MFCD16658894
CID:828738
Update Time:2025-04-19

5-Chloroisothiazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Chloroisothiazol-3-ol
    • 5-Chloro-3-hydroxyisothiazole
    • 3(2H)-ISOTHIAZOLONE, 5-CHLORO-
    • 5-Chloro-3-isothiazolol
    • 5-Chloro-4-isothiazolin-3-one
    • MDL： MFCD16658894
    • Inchi： 1S/C3H2ClNOS/c4-2-1-3(6)5-7-2/h1H,(H,5,6)
    • InChI Key： XFIPRDRBFGJGIZ-UHFFFAOYSA-N
    • SMILES： ClC1=CC(NS1)=O

Computed Properties

  • Exact Mass: 134.95466
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 96-97 ºC (water )
  • Solubility: Slightly soluble (8.1 g/l) (25 º C),
  • PSA: 29.1

5-Chloroisothiazol-3-ol Security Information

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5-Chloroisothiazol-3-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25629-58-7)5-Chloroisothiazol-3-ol
Order Number:A877532
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:54
Price ($):409.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25629-58-7)5-Chloroisothiazol-3-ol
A877532
Purity:99%
Quantity:5g
Price ($):409.0
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